[18-(Benzyloxy)octadec-13-yn-1-yl](triphenyl)phosphanium bromide
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Overview
Description
18-(Benzyloxy)octadec-13-yn-1-ylphosphanium bromide: is a complex organic compound with a unique structure that includes a long aliphatic chain, a benzyloxy group, and a triphenylphosphanium moiety
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 18-(Benzyloxy)octadec-13-yn-1-ylphosphanium bromide typically involves multiple steps. One common method includes the alkylation of triphenylphosphine with an appropriate alkyne precursor, followed by the introduction of the benzyloxy group. The reaction conditions often require the use of strong bases and solvents such as tetrahydrofuran or dimethylformamide to facilitate the reactions.
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as column chromatography and recrystallization are employed to obtain the compound in high purity.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, particularly at the benzyloxy group, leading to the formation of benzaldehyde derivatives.
Reduction: Reduction reactions can target the alkyne group, converting it into an alkene or alkane.
Substitution: Nucleophilic substitution reactions can occur at the triphenylphosphanium moiety, where the bromide ion can be replaced
Properties
CAS No. |
61133-64-0 |
---|---|
Molecular Formula |
C43H54BrOP |
Molecular Weight |
697.8 g/mol |
IUPAC Name |
triphenyl(18-phenylmethoxyoctadec-13-ynyl)phosphanium;bromide |
InChI |
InChI=1S/C43H54OP.BrH/c1(3-5-7-9-11-13-27-37-44-39-40-29-19-15-20-30-40)2-4-6-8-10-12-14-28-38-45(41-31-21-16-22-32-41,42-33-23-17-24-34-42)43-35-25-18-26-36-43;/h15-26,29-36H,1-6,8,10-14,27-28,37-39H2;1H/q+1;/p-1 |
InChI Key |
OZMPNTSOMXRCKU-UHFFFAOYSA-M |
Canonical SMILES |
C1=CC=C(C=C1)COCCCCC#CCCCCCCCCCCCC[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-] |
Origin of Product |
United States |
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